Cas no 2137746-28-0 (2-Hexynoic acid, 4-amino-4-methyl-, methyl ester)

• Product Name: 2-Hexynoic acid, 4-amino-4-methyl-, methyl ester
• CAS No: 2137746-28-0
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5298023
• Update Time: 2025-05-22

2-Hexynoic acid, 4-amino-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Hexynoic acid, 4-amino-4-methyl-, methyl ester

• Inchi： 1S/C8H13NO2/c1-4-8(2,9)6-5-7(10)11-3/h4,9H2,1-3H3
• InChI Key： IQZUUYXCJZVZDA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C#CC(N)(C)CC

Additional information on 2-Hexynoic acid, 4-amino-4-methyl-, methyl ester

2-Hexynoic Acid, 4-Amino-4-Methyl-, Methyl Ester (CAS No. 2137746-28-0)

The compound 2-Hexynoic Acid, 4-Amino-4-Methyl-, Methyl Ester (CAS No. 2137746-28-0) is a chemically synthesized organic compound with a unique structure that combines the functional groups of an amino acid derivative and an ester. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and biochemistry. Its structure is characterized by a six-carbon chain with a triple bond at the 1,2-position, an amino group attached to the 4-carbon, and a methyl ester group at the terminal end.

Recent studies have highlighted the importance of 2-Hexynoic Acid, 4-Amino-4-Methyl-, Methyl Ester in the development of novel materials with tailored properties. Researchers have explored its ability to form self-assembled monolayers (SAMs) on various substrates, which could be utilized in the creation of advanced sensors or drug delivery systems. The presence of the amino group and the ester functionality provides versatility in terms of chemical reactivity and compatibility with different surfaces.

In the pharmaceutical industry, this compound has shown promise as a precursor for bioactive molecules. The amino group can be modified to introduce specific functionalities, enabling the design of molecules with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their ability to inhibit certain enzymes or modulate cellular signaling pathways. These findings underscore its potential as a building block for drug discovery efforts.

The synthesis of 2-Hexynoic Acid, 4-Amino-4-Methyl-, Methyl Ester typically involves multi-step organic reactions, including alkyne chemistry and esterification processes. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making it easier to produce this compound on a larger scale. Moreover, green chemistry approaches are being explored to minimize environmental impact during its synthesis.

From a structural perspective, the compound's triple bond introduces rigidity into the molecule, which can influence its physical properties such as melting point and solubility. The methyl ester group enhances solubility in organic solvents, making it more amenable for use in solution-based applications. Additionally, the amino group can participate in hydrogen bonding or act as a nucleophilic site in various chemical transformations.

Emerging research has also focused on the use of 2-Hexynoic Acid, 4-Amino-4-Methyl-, Methyl Ester in polymer science. Its ability to undergo click chemistry reactions has opened avenues for incorporating it into polymeric materials with enhanced mechanical or electronic properties. For example, researchers have successfully used this compound as a cross-linking agent in hydrogels, leading to materials with improved elasticity and biocompatibility.

In conclusion, 2-Hexynoic Acid, 4-Amino-4-Methyl-, Methyl Ester (CAS No. 2137746-28-0) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development. As scientific understanding of its properties continues to grow, this compound is expected to play an increasingly important role in advancing both academic and industrial pursuits.